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Compound of Interest

Compound Name: Rubidium acetate

Cat. No.: B1592912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data available for
rubidium acetate (CHsCOORD). The information is compiled from various scientific sources to
support research and development activities where this compound may be utilized. This
document presents quantitative data in structured tables, outlines experimental methodologies
for its characterization, and includes a visual representation of the analytical workflow.

Core Thermochemical Data

Rubidium acetate is a salt formed from the reaction of rubidium metal, rubidium carbonate, or
rubidium hydroxide with acetic acid.[1] It is a white solid that is soluble in water.[1][2] Key
thermochemical and physical properties are summarized below.

Physical and Thermodynamic Properties

The fundamental physical and thermodynamic properties of rubidium acetate are presented in
Table 1. These values are essential for understanding the compound's stability and behavior
under various conditions.
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Property Value Notes
Molar Mass 144.51 g/mol [11[3]
] ] Decomposes upon melting.[1]

Melting Point 246 °C (519 K)

[2][4]
Standard Enthalpy of -722.31 +1.09 kJ/mol 5]
Formation (AfH°) (crystalline state, 298.15 K)
-737.18 kd/mol (ionized 4]
agueous solution)
Standard Gibbs Free Energy -653.29 kJ/mol (ionized 4]
of Formation (AfG°) aqueous solution)

207.9 J/K-mol (ionized
Standard Molar Entropy (S°) _ [4]
agueous solution)

Enthalpy of Fusion (AfusH) 14.6 kJ/mol [6]

Solubility Data

The solubility of rubidium acetate in water is a critical parameter for its application in aqueous

solutions.
Temperature Solubility ( g/100 mL)
45 °C 85
44.7 °C 626 ( g/100g of solvent)
99.4 °C 835 (. g/100g of solvent)

Experimental Protocols for Thermochemical
Analysis

The determination of the thermochemical properties of rubidium acetate involves a
combination of calorimetric and thermal analysis techniques. The following sections detail the
methodologies cited in the literature.
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Reaction-Solution Calorimetry

This method is employed to determine the standard enthalpy of formation of alkali metal
acetates, including rubidium acetate.[5]

Objective: To measure the enthalpy change of a reaction in solution to derive the standard
enthalpy of formation of the solid compound.

Methodology:

o Sample Preparation: High-purity crystalline rubidium acetate is used. Samples are
enclosed in glass ampoules.

o Calorimeter: An isoperibol reaction-solution calorimeter is utilized to measure the heat
changes during the dissolution and reaction processes.

o Calorimetric Measurements: A series of measurements are performed, including:

o The enthalpy of solution of rubidium acetate in a suitable solvent (e.g., an aqueous
solution of a strong acid like HCI).

o The enthalpy of solution of acetic acid in the same solvent system.

o The enthalpy of solution of a corresponding rubidium salt (e.g., rubidium chloride) in the
same solvent system containing acetic acid.

o Data Analysis: By applying Hess's law to the measured enthalpy changes of the different
reactions, the standard enthalpy of formation of crystalline rubidium acetate can be
calculated. The masses of the reactants are precisely measured for each experiment (e.g.,
approximately 220 mg of rubidium acetate).[5]

Thermal Decomposition Analysis

The thermal stability and decomposition pathway of rubidium acetate are investigated using a
suite of thermal analysis techniques.[7]

Objective: To identify the decomposition products and the temperature ranges at which
decomposition occurs.
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Methodology:

e Thermogravimetry (TG) and Differential Thermal Analysis (DTA): A sample of rubidium
acetate is heated in a controlled atmosphere (e.g., dynamic air) at a constant rate.

o TG measures the change in mass of the sample as a function of temperature, indicating
mass loss due to the release of gaseous products.

o DTA measures the temperature difference between the sample and a reference material,
revealing exothermic or endothermic transitions such as melting and decomposition.

¢ Product Identification:

o Solid-Phase Products: The solid residues at different stages of decomposition are
analyzed by X-ray diffractometry (XRD) to identify their crystalline structures.[7]

o Gas-Phase Products: The gases evolved during decomposition are identified using in-situ
infrared spectroscopy and mass spectrometry.[7]

Findings from Thermal Decomposition Studies: The thermal decomposition of rubidium
acetate in air proceeds stepwise. It ultimately yields rubidium oxide (Rb20) at temperatures of
900 °C and above. An intermediate product, rubidium carbonate (Rb2CO3), is formed between
400-700 °C. The primary gaseous products identified are water (H20), acetone ((CH3)2CO),
and carbon dioxide (CO2).[7]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the comprehensive thermochemical
characterization of rubidium acetate, from sample preparation to data analysis.
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Caption: Workflow for Thermochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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